Ethyl 5-chloro-2-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS No.:
Cat. No.: VC17863755
Molecular Formula: C11H8ClF3N4O3
Molecular Weight: 336.65 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H8ClF3N4O3 |
|---|---|
| Molecular Weight | 336.65 g/mol |
| IUPAC Name | ethyl 5-chloro-2-[(2,2,2-trifluoroacetyl)amino]pyrazolo[1,5-a]pyrimidine-3-carboxylate |
| Standard InChI | InChI=1S/C11H8ClF3N4O3/c1-2-22-9(20)6-7(17-10(21)11(13,14)15)18-19-4-3-5(12)16-8(6)19/h3-4H,2H2,1H3,(H,17,18,21) |
| Standard InChI Key | MFYKPBOUZRMQSF-UHFFFAOYSA-N |
| Canonical SMILES | CCOC(=O)C1=C2N=C(C=CN2N=C1NC(=O)C(F)(F)F)Cl |
Introduction
Ethyl 5-chloro-2-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylate is a complex organic compound with a specific molecular structure and potential applications in pharmaceutical chemistry. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, which has been explored for various biological activities, including anti-mycobacterial properties and other pharmacological effects .
Potential Therapeutic Areas
-
Anti-mycobacterial agents: Pyrazolo[1,5-a]pyrimidines have been explored for their ability to inhibit mycobacterial ATP synthase, which is crucial for the survival of mycobacteria .
-
Other pharmacological effects: The pyrazolo[1,5-a]pyrimidine scaffold has been modified to target various biological pathways, suggesting potential applications in different therapeutic areas.
Research Findings and Future Directions
Research on Ethyl 5-chloro-2-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-3-carboxylate is limited, but the compound's unique structure suggests potential for further investigation. Future studies could focus on synthesizing analogs with modified substituents to enhance biological activity or explore its pharmacokinetic properties.
Future Research Directions
-
Structure-Activity Relationship (SAR) Studies: Modifying the substituents on the pyrazolo[1,5-a]pyrimidine core to optimize biological activity.
-
Pharmacokinetic Studies: Investigating the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.
-
In Vivo Efficacy Studies: Evaluating the compound's efficacy in animal models relevant to its potential therapeutic applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume